2H-Thiopyran-2-one, 4-methoxy-6-methyl-

• CAS No.: 58803-57-9
• Molecular Formula: C7H8O2S
• Molecular Weight: 156.20 g/mol
• IUPAC Name: 4-methoxy-6-methylthiopyran-2-one
• InChI: InChI=1S/C7H8O2S/c1-5-3-6(9-2)4-7(8)10-5/h3-4H,1-2H3
• InChI Key: OIAMYEQPNRMHFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)S1)OC

Description

2H-Thiopyran-2-one, 4-methoxy-6-methyl- is a sulfur-containing heterocyclic compound characterized by a six-membered thiopyran ring with a ketone group at position 2, a methoxy substituent at position 4, and a methyl group at position 5. The sulfur atom in the ring enhances its nucleophilic reactivity compared to oxygen-containing analogs (e.g., pyrones), enabling participation in diverse chemical transformations such as electrophilic substitutions and cycloadditions . Its methoxy group acts as an electron-donating substituent, influencing electronic distribution and reactivity, while the methyl group contributes to steric effects. This compound has been studied in the context of Diels-Alder reactions, where it serves as a diene to synthesize benzene derivatives .

Preparation Methods

The synthesis of 2H-Thiopyran-2-one, 4-methoxy-6-methyl- can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction typically requires specific catalysts and solvents to facilitate the formation of the thiopyran ring. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2H-Thiopyran-2-one, 4-methoxy-6-methyl- undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents to form various oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.

Substitution: Substitution reactions involve the replacement of one functional group with another, often using specific reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2H-Thiopyran-2-one, 4-methoxy-6-methyl- has a wide range of scientific research applications:

Chemistry: It is used as a model compound to study the assignment of ring proton resonances in related compounds.

Biology: The compound’s unique structure makes it a subject of interest in biological studies, particularly in understanding its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is used in various industrial applications, including the synthesis of other organic compounds and as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2H-Thiopyran-2-one, 4-methoxy-6-methyl- involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to certain receptors or enzymes, leading to changes in cellular processes. Detailed studies are required to fully elucidate the molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and reactivity differences between 4-methoxy-6-methyl-2H-thiopyran-2-one and analogous compounds:

Compound Name	Substituents	Core Structure	Key Reactivity/Applications	Reference
4-Methoxy-6-methyl-2H-thiopyran-2-one	4-OCH₃, 6-CH₃	Thiopyran-2-one	Diels-Alder reactions with acetylenes
4-Hydroxy-6-methyl-2H-thiopyran-2-one	4-OH, 6-CH₃	Thiopyran-2-one	Potential bioactivity; altered acidity due to OH group
4-Methoxy-6-methyl-2-pyrone	4-OCH₃, 6-CH₃	Pyrone (oxygen core)	Reduced nucleophilicity vs. thiopyranone; similar Diels-Alder reactivity
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide	1,1-dioxide, saturated ring	Thiopyran sulfone	Versatile building block for heterocycles; sulfone enhances electrophilicity

Reactivity and Electronic Effects

Sulfur vs. Oxygen Core: The sulfur atom in thiopyranones increases electron density at the carbonyl carbon compared to pyrones, enhancing nucleophilic reactivity. This difference is critical in reactions like Diels-Alder, where sulfur-containing analogs may exhibit faster kinetics . Example: In Diels-Alder reactions with diethyl acetylene dicarboxylate, 4-methoxy-6-methyl-2H-thiopyran-2-one forms benzene derivatives via CO₂ elimination, similar to its pyrone analogs. However, the sulfur atom may stabilize transition states differently due to its polarizability .

Methoxy vs. Hydroxy Substituents :

• The methoxy group in 4-methoxy-6-methyl-2H-thiopyran-2-one provides stronger electron-donating effects than the hydroxy group in 4-hydroxy-6-methyl-2H-thiopyran-2-one , altering resonance stabilization and acidity. The hydroxy derivative’s increased acidity (pKa ~8–10) facilitates deprotonation under mild conditions, enabling participation in base-catalyzed reactions .

Steric and Electronic Modifications: Compounds like 3-phenyl-4-hydroxy-6-methyl-2H-thiopyran-2-one (synonym in ) introduce steric bulk via a phenyl group, which may hinder ring-planar conformations and reduce reactivity in cycloadditions.

Research Findings and Data

Key Studies on Reactivity

• Diels-Alder Efficiency : Reactions of 4-methoxy-6-methyl-2H-thiopyran-2-one with unsymmetrical acetylenes produce single benzene derivatives due to steric and electronic directing effects of the methoxy group .
• Comparative Stability: Thiopyranones exhibit lower thermal stability than pyrones, as sulfur’s larger atomic size reduces ring strain but increases susceptibility to oxidation.

Limitations and Gaps

• Quantitative data on reaction yields or thermodynamic parameters (e.g., ΔH, activation barriers) are sparse in the provided evidence, highlighting a need for further experimental characterization.